Cas no 2098068-32-5 (3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one)

3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one is a specialized organic compound featuring a piperidine core substituted with a methoxymethyl and methyl group at the 4-position, coupled with a 3-aminopropanone moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and carbonyl functionalities allows for versatile derivatization, enabling applications in the development of bioactive molecules. Its well-defined stereochemistry and stability under controlled conditions enhance its utility in precision chemical transformations. The compound is particularly useful in medicinal chemistry for constructing complex heterocycles or modifying pharmacophores to optimize biological activity.
3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one structure
2098068-32-5 structure
Product Name:3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
CAS No:2098068-32-5
MF:C11H22N2O2
MW:214.304583072662
CID:4775160
Update Time:2025-08-05

3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
    • 3-amino-1-[4-(methoxymethyl)-4-methylpiperidin-1-yl]propan-1-one
    • 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
    • Inchi: 1S/C11H22N2O2/c1-11(9-15-2)4-7-13(8-5-11)10(14)3-6-12/h3-9,12H2,1-2H3
    • InChI Key: SLGHMFDOCRVXSC-UHFFFAOYSA-N
    • SMILES: O(C)CC1(C)CCN(C(CCN)=O)CC1

Computed Properties

  • Exact Mass: 214.168127949 g/mol
  • Monoisotopic Mass: 214.168127949 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 55.6
  • Molecular Weight: 214.30

3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A225266-100mg
3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5
100mg
$ 95.00 2022-06-08
TRC
A225266-500mg
3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5
500mg
$ 365.00 2022-06-08
TRC
A225266-1g
3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5
1g
$ 570.00 2022-06-08
Life Chemicals
F1907-6984-0.25g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-6984-0.5g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-6984-1g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-6984-2.5g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-6984-5g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-6984-10g
3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
2098068-32-5 95%+
10g
$3034.0 2023-09-07

Additional information on 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 2098068-32-5 and Product Name: 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

The compound with the CAS number 2098068-32-5 and the product name 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both amino and piperidine moieties in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate complex heterocyclic structures. Among these, piperidine derivatives have emerged as particularly valuable scaffolds due to their ability to modulate biological pathways effectively. The specific configuration of 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, featuring a substituted piperidine ring linked to an amine-substituted propanone moiety, positions it as a compelling molecule for further investigation.

The methoxymethyl group within the piperidine ring is particularly noteworthy, as it introduces a polar functional group that can enhance solubility and binding affinity to biological targets. This feature is crucial in drug design, where optimizing pharmacokinetic properties is often essential for achieving therapeutic efficacy. Additionally, the methyl substituents on the piperidine ring contribute to steric hindrance, which can influence the compound's interaction with biological receptors.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with desired pharmacological properties. The compound 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one exemplifies this approach, as its design is likely based on extensive computational modeling and experimental data to predict its biological activity. Such an integrative strategy is vital for identifying lead compounds that can be optimized further through iterative chemical modifications.

Recent studies have highlighted the potential of piperidine derivatives in addressing various therapeutic challenges, including central nervous system (CNS) disorders and infectious diseases. The structural motif of 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one aligns well with these areas of interest, as it possesses features that are known to interact favorably with biological targets involved in these conditions. For instance, modifications at the amine group and the piperidine ring can fine-tune interactions with enzymes and receptors, thereby modulating disease-related pathways.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as multi-step functional group transformations and stereoselective reactions, are employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

In the realm of drug discovery, computational tools play an indispensable role in predicting the biological behavior of novel compounds. Molecular docking simulations and virtual screening have been utilized extensively to assess how 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one interacts with potential targets such as enzymes and receptors. These computational approaches provide valuable insights into binding affinities and mechanism-of-action, guiding experimental validation efforts.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a versatile building block for designing molecules with enhanced pharmacological properties. For example, derivatives of this compound could be explored for their anti-inflammatory or antiviral activities, leveraging the inherent flexibility of its scaffold to optimize interactions with disease-causing agents.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. The development pipeline for 3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one will likely involve rigorous preclinical studies to evaluate its safety profile and efficacy before advancing to human trials. These studies will provide critical data on dosing regimens, side effects, and overall therapeutic potential.

The chemical diversity inherent in this compound underscores its significance as a tool for exploring new therapeutic modalities. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. Such exploratory work is fundamental to advancing drug discovery efforts and addressing unmet medical needs effectively.

In conclusion,3-Amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-y l)propan - 1 - one represents a promising candidate in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its development reflects the ongoing innovation in medicinal chemistry aimed at creating molecules that offer improved therapeutic outcomes. As research continues to uncover new applications for this compound, it is poised to play a significant role in shaping future treatments across multiple disease areas.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.